BENGHE Foundational & Exploratory

Check Availability & Pricing

tert-Butyl (3-methylpyrrolidin-3-yl)carbamate
chemical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

tert-Butyl (3-methylpyrrolidin-3-
Compound Name:
yl)carbamate

Cat. No.: B183127

Technical Guide: tert-Butyl (3-methylpyrrolidin-3-
yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known chemical and physical properties of tert-
Butyl (3-methylpyrrolidin-3-yl)carbamate, a heterocyclic compound relevant in medicinal
chemistry and organic synthesis. Due to the limited availability of public experimental data, this
document outlines the foundational chemical information and provides a framework for future
experimental investigation. Key identifiers, computed properties, and safety information have
been compiled from various sources. However, detailed experimental protocols and
comprehensive spectroscopic analyses are not yet publicly available.

Chemical Identity and Physical Properties

Tert-Butyl (3-methylpyrrolidin-3-yl)carbamate is a carbamate-protected amine derivative of
3-methylpyrrolidine. The tert-butoxycarbonyl (Boc) protecting group makes it a stable
intermediate for various chemical transformations.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b183127?utm_src=pdf-interest
https://www.benchchem.com/product/b183127?utm_src=pdf-body
https://www.benchchem.com/product/b183127?utm_src=pdf-body
https://www.benchchem.com/product/b183127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name tert-butyl N-(3-methylpyrrolidin-3-yl)carbamate
CAS Number 147459-52-7[1][2][3]

Molecular Formula C10H20N202[1][3]

Molecular Weight 200.28 g/mol [1][31[4]

Canonical SMILES CC1(CCNC1)NC(=0)OC(C)(C)CI1]

InChl Key DIQWSFWWYVRXRO-UHFFFAOY SA-N[1][2]

Table 2: Physicochemical Properties

Property Value Source
Physical Form Solid[2] Vendor Data
Boiling Point (Predicted) 289.8 +£29.0 °C Predicted[5]
Density (Predicted) 1.02 + 0.1 g/cm3 Predicted[5]
Melting Point Not available

Solubility Not available

Synthesis and Purification

A detailed, experimentally verified protocol for the synthesis of tert-Butyl (3-methylpyrrolidin-
3-yl)carbamate is not readily available in the public domain. However, a general synthetic
approach can be inferred from standard organic chemistry principles for the Boc-protection of
amines.

Logical Synthesis Workflow

The synthesis would logically proceed via the reaction of 3-amino-3-methylpyrrolidine with a
Boc-protection reagent.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://americanelements.com/cas/147459-52-7
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f7ff3?context=bbe
https://www.bldpharm.com/products/147459-52-7.html
https://americanelements.com/cas/147459-52-7
https://www.bldpharm.com/products/147459-52-7.html
https://americanelements.com/cas/147459-52-7
https://www.bldpharm.com/products/147459-52-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-methyl_3R_-pyrrolidin-3-yl_carbamate
https://americanelements.com/cas/147459-52-7
https://americanelements.com/cas/147459-52-7
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f7ff3?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f7ff3?context=bbe
https://www.chembk.com/en/chem/tert-Butyl%20(3-Methylpyrrolidin-3-yl)carbaMate
https://www.chembk.com/en/chem/tert-Butyl%20(3-Methylpyrrolidin-3-yl)carbaMate
https://www.benchchem.com/product/b183127?utm_src=pdf-body
https://www.benchchem.com/product/b183127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Reaction Conditions

G-Amino-3-methylpyrro|idine) ( Di-tert-butyl dicarbonate (Boc)zoj Gprotic Solvent (e.g., Dichloromethane, THFD (Base (e.g., Triethylamine)j
Reaction '

Y

Eert—ButyI (3-methylpyrrolidin-3-yl)carbamata

Click to download full resolution via product page

Caption: General workflow for Boc-protection of 3-amino-3-methylpyrrolidine.

Note on Experimental Protocol:

A specific, step-by-step experimental protocol, including reaction conditions, workup, and
purification procedures, has not been found in the reviewed literature. Researchers should
develop and optimize a procedure based on established methods for Boc-protection of similar

amines.

Spectroscopic Data

Comprehensive, experimentally obtained spectroscopic data for tert-Butyl (3-
methylpyrrolidin-3-yl)carbamate is not publicly available. Chemical vendors may hold this
data, but it is not published.[3] The expected spectral characteristics are outlined below based
on the chemical structure.

Table 3: Expected Spectroscopic Data
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Technique Expected Peaks/Signals

Signals corresponding to the pyrrolidine ring
1H NMR protons, the methyl group protons, and the tert-
butyl group protons.

Signals for the carbons of the pyrrolidine ring,

the methyl group, the quaternary carbon of the
13C NMR tert-butyl group, the methyl carbons of the tert-

butyl group, and the carbonyl carbon of the

carbamate.

Characteristic peaks for N-H stretching, C-H
IR Spectroscopy stretching (aliphatic), C=0 stretching

(carbamate), and C-N stretching.

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight (200.28 g/mol ) and

characteristic fragmentation patterns.

Safety and Handling

Safety information is based on data provided for this compound and structurally similar
chemicals.

Table 4: Hazard Information

Hazard Statement Code

Harmful if swallowed H302[1]
Causes skin irritation H315[1]
Causes serious eye irritation H319[1]
May cause respiratory irritation H335[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Storage:

Store in a cool, dry, well-ventilated area. Keep the container tightly sealed and in the dark.
Recommended storage temperature is 2-8°C.[2][3]

Conclusion and Future Work

This technical guide consolidates the currently available information on tert-Butyl (3-
methylpyrrolidin-3-yl)carbamate. While fundamental identifiers and predicted properties are
known, a significant gap exists in the public domain regarding detailed experimental data. To
provide a more comprehensive understanding of this compound, future work should focus on:

o Development and publication of a detailed, reproducible synthesis and purification protocol.

o Experimental determination of physical properties such as melting point and solubility in
various solvents.

o Comprehensive spectroscopic characterization, including the publication of tH NMR, 13C
NMR, IR, and mass spectra.

The availability of this experimental data will be invaluable for researchers utilizing this
compound in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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